Cas no 2171681-69-7 (5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid)

• Product Name: 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid
• CAS No: 2171681-69-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6055949
• PubChem ID: 165577801
• Update Time: 2025-07-22

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid
• 2171681-69-7
• 5-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-N-methylhexanamido]pentanoic acid
• EN300-1559689

• Inchi： 1S/C27H34N2O5/c1-3-4-15-24(26(32)29(2)17-10-9-16-25(30)31)28-27(33)34-18-23-21-13-7-5-11-19(21)20-12-6-8-14-22(20)23/h5-8,11-14,23-24H,3-4,9-10,15-18H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： WYMGVTKGIGRDGU-UHFFFAOYSA-N
• SMILES： O(C(NC(C(N(C)CCCCC(=O)O)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 662
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid

Introduction to 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic Acid (CAS No. 2171681-69-7)

5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid, a compound with the CAS number 2171681-69-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal research. The presence of a fluoren-9-yl moiety and a methoxycarbonyl group in its backbone suggests unique chemical properties that make it a promising candidate for further exploration.

The synthesis and characterization of this compound have been areas of intense interest for researchers aiming to develop novel therapeutic agents. The structural complexity of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid offers a rich ground for studying its interactions with biological targets. Specifically, the N-methylhexanamidopentanoic acid moiety provides a scaffold that can be modified to enhance pharmacological activity, making it an attractive building block for drug design.

In recent years, there has been a surge in research focused on the development of molecules that incorporate fluorene derivatives due to their excellent photophysical properties and stability. These characteristics are particularly valuable in the design of bioimaging agents and fluorescent probes, which are essential tools in diagnostic applications. The incorporation of the fluoren-9-yl group into 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid not only enhances its structural complexity but also opens up possibilities for its use in advanced biochemical assays.

The methoxycarbonyl group in this compound plays a crucial role in modulating its reactivity and solubility. This functional group is often employed in peptide coupling reactions, where it serves as an protecting group for amino functions. The presence of this moiety in 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid suggests that it could be utilized in the synthesis of more complex peptides or proteins, thereby expanding its utility in pharmaceutical applications.

Recent studies have highlighted the importance of amino acid derivatives in the development of novel drugs. The N-terminal amine group and the carboxylic acid at the C-terminal end of 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid provide multiple sites for chemical modification, allowing researchers to tailor its properties for specific biological targets. This flexibility makes it a versatile tool for drug discovery and development.

The pharmacological potential of this compound has not been fully explored, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, the fluorene moiety has been shown to interact with various biological receptors and enzymes, potentially leading to therapeutic effects. Additionally, the N-methylhexanamidopentanoic acid backbone could serve as a scaffold for developing molecules with enhanced binding affinity and selectivity.

In conclusion, 5-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-N-methylhexanamidopentanoic acid (CAS No. 2171681-69-7) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further investigation into drug development and medicinal chemistry. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing therapeutic strategies across various medical fields.